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Compound of Interest

Compound Name: 1-Chloro-1-fluoroethylene

Cat. No.: B1207965

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available technical information
on 1-Chloro-1-fluoroethylene (CAS 2317-91-1). It is intended for a scientific audience and
should not be interpreted as a complete guide to all potential applications or hazards. A
significant portion of the available data pertains to its chemical and industrial applications, with
limited information on its biological properties.

Introduction

1-Chloro-1-fluoroethylene, with the CAS registry number 2317-91-1, is a halogenated alkene.
[1][2] It is a colorless gas at room temperature and belongs to the family of
chlorofluorocarbons.[1] This technical guide summarizes its chemical and physical properties,
known applications, and safety information. While its primary uses are in polymer chemistry
and organic synthesis, this guide also explores the limited available information regarding its
biological and environmental aspects.

Chemical and Physical Properties

The fundamental physicochemical properties of 1-Chloro-1-fluoroethylene are summarized in
the table below.
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Property Value Reference(s)
Molecular Formula C2H2CIF [1]

Molecular Weight 80.49 g/mol [1]
Appearance Colorless gas [11[3]

Melting Point -169 °C [1]

Boiling Point -24 °C [1]

Density 1.098 g/cm3 [1]

1-Chloro-1-fluoroethene, FC-
Synonyms [1]
1131A, Chlorofluoroethene

Synthesis and Reactivity

1-Chloro-1-fluoroethylene is typically synthesized through halogen exchange reactions. One
documented method involves the removal of a bromine and a chlorine atom from 1-bromo-2,2-
dichloro-2-fluoro-ethane using zinc in the presence of anhydrous ethanol.

The presence of a carbon-carbon double bond makes 1-Chloro-1-fluoroethylene susceptible
to addition and polymerization reactions.[1] This reactivity is central to its primary industrial
applications.

Applications

The primary applications of 1-Chloro-1-fluoroethylene are in the fields of polymer chemistry
and organic synthesis.

Polymerization

1-Chloro-1-fluoroethylene serves as a monomer in the production of various polymers.[3] It
can undergo homopolymerization and co-polymerization to create materials with specific
properties.[1] These polymers have potential applications in specialty plastics and coatings.

Below is a generalized workflow for the polymerization of 1-Chloro-1-fluoroethylene.
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A generalized workflow for the polymerization of 1-Chloro-1-fluoroethylene.

Organic Synthesis

In organic synthesis, 1-Chloro-1-fluoroethylene is used as a precursor for the synthesis of
other fluorinated organic compounds. Its carbon-carbon double bond and halogen atoms
provide reactive sites for various chemical transformations.

Environmental Research

1-Chloro-1-fluoroethylene has been utilized as a reactive tracer in environmental remediation
studies to quantify the anaerobic transformation of other chlorinated compounds like vinyl
chloride.[1]

Biological and Toxicological Information

Crucially for the target audience, there is a significant lack of detailed, peer-reviewed studies
on the biological activity, mechanism of action, and toxicological profile of 1-Chloro-1-
fluoroethylene. Most of the available information is derived from safety data sheets and
provides a general overview of its hazards.

» General Toxicity: It is classified as a substance that may cause respiratory irritation and
drowsiness or dizziness.[4]

e [Irritation: It is known to cause skin and serious eye irritation.[4]

« Genotoxicity and Carcinogenicity: There is no classification available regarding its germ cell
mutagenicity or carcinogenicity.[4]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1207965?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207965?utm_src=pdf-body
https://www.benchchem.com/product/b1207965?utm_src=pdf-body
https://www.benchchem.com/product/b1207965?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1643846
https://www.benchchem.com/product/b1207965?utm_src=pdf-body
https://www.benchchem.com/product/b1207965?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-7-03.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1300%2F1300-7-03.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Due to the absence of in-depth biological data, no signaling pathways or detailed experimental
protocols for biological assays can be provided. Researchers are strongly advised to conduct
thorough literature reviews and perform their own risk assessments before handling this
compound.

Safety and Handling

1-Chloro-1-fluoroethylene is a flammable gas and should be handled with extreme caution in
a well-ventilated area, away from sources of ignition.[3] It is typically supplied as a liquefied gas
under pressure.[4]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a self-contained breathing apparatus (SCBA) or a supplied-air
respirator.

Hand Protection: Wear chemically resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear appropriate protective clothing.

In case of exposure, immediate medical attention is recommended. Standard first-aid
measures for gas inhalation and skin/eye contact with liquefied gas should be followed.

Conclusion

1-Chloro-1-fluoroethylene (CAS 2317-91-1) is a valuable monomer and synthetic
intermediate in the chemical industry. Its properties and reactivity are well-documented in the
context of polymer science and organic synthesis. However, there is a notable and critical gap
in the scientific literature regarding its biological effects, toxicological profile, and potential
mechanisms of action in biological systems. This lack of data significantly limits its
consideration for applications in drug development or other biomedical research areas at this
time. Further in-depth toxicological and mechanistic studies are required to ascertain its safety
profile and any potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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